Cas no 321998-87-2 (2-(4-{1-[(4-bromophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)pyrimidine)

• Product Name: 2-(4-{1-[(4-bromophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)pyrimidine
• CAS No: 321998-87-2
• MF: C₁₉H₁₃BrN₄O₃S
• MW: 457.300521612167
• CID: 5214303
• Update Time: 2026-03-06

2-(4-{1-[(4-bromophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-[(4-BROMOPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL 2-PYRIMIDINYL ETHER
• 2-(4-(1-[(4-BROMOPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)PYRIMIDINE
• 2-{4-[1-(4-bromobenzenesulfonyl)-1H-pyrazol-3-yl]phenoxy}pyrimidine
• 2-(4-{1-[(4-bromophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)pyrimidine
• 2-[4-[1-(4-bromophenyl)sulfonylpyrazol-3-yl]phenoxy]pyrimidine

• Inchi： 1S/C19H13BrN4O3S/c20-15-4-8-17(9-5-15)28(25,26)24-13-10-18(23-24)14-2-6-16(7-3-14)27-19-21-11-1-12-22-19/h1-13H
• InChI Key： DCQGNGRFOHAGMY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1C=CC(C2C=CC(=CC=2)OC2N=CC=CN=2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 595
• XLogP3: 4
• Topological Polar Surface Area: 95.4